6-Methoxynicotinonitrile
Cat. No. B102282
M. Wt: 134.14 g/mol
InChI Key: DFPYAQAFVHRSAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:10][O-:11].[CH3:13][OH:14].[Cl:1][c:2]1[n:3][cH:4][c:5]([C:6]#[N:7])[cH:8][cH:9]1.[Na+:12]>>[c:2]1([O:11][CH3:10])[n:3][cH:4][c:5]([C:6]#[N:7])[cH:8][cH:9]1
|
Inputs
Step One
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Name
|
|
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Quantity
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Extracted from reaction SMILES
|
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Type
|
reactant
|
|
Smiles
|
C[O-]
|
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
|
Name
|
|
|
Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
N#Cc1ccc(Cl)nc1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[Na+]
|
Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
|
COc1ccc(C#N)cn1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
